Cas no 1823321-13-6 (5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1823321-13-6
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 4827087
• Update Time: 2025-08-05

5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C10H12N2O/c1-7-6-12(2)10-9(7)4-8(13-3)5-11-10/h4-6H,1-3H3
• InChI Key： HXPRCYLDQSXBTB-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C2C(=C1)C(C)=CN2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 1.6
• Topological Polar Surface Area: 27

Additional information on 5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine

Introduction to 5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1823321-13-6)

5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1823321-13-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,3-b]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the methoxy and dimethyl groups in its structure confers unique chemical and pharmacological properties, making it a subject of extensive study.

The chemical structure of 5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine is characterized by a pyrrolo[2,3-b]pyridine core with a methoxy group at the 5-position and two methyl groups at the 1 and 3 positions. This specific arrangement of functional groups imparts distinct physical and chemical properties to the molecule. The methoxy group enhances the lipophilicity of the compound, which can influence its bioavailability and cellular uptake. The dimethyl groups contribute to the overall stability and reactivity of the molecule.

Recent studies have explored the potential therapeutic applications of 5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine has also shown potential as an anticancer agent. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective nature of this mechanism suggests that it may have fewer side effects compared to traditional chemotherapy agents.

The pharmacokinetic properties of 5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine have been investigated in preclinical models. Results from these studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for further development as a therapeutic agent.

The safety profile of 5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine has also been evaluated in various preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for clinical translation.

In conclusion, 5-Methoxy-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1823321-13-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers favorable pharmacological properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its full potential in treating various diseases and conditions.